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Compound of Interest

Compound Name: Cetoxime

Cat. No.: B1242434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and application

of Cefotaxime stock solutions to prevent bacterial contamination in cell culture. Cefotaxime is a

third-generation cephalosporin antibiotic effective against a broad spectrum of Gram-positive

and Gram-negative bacteria.[1][2][3] Its mechanism of action involves the inhibition of bacterial

cell wall synthesis, making it a valuable tool for maintaining aseptic conditions in sensitive cell

culture environments.[1][2][4][5][6]

Quantitative Data Summary
The following table summarizes key quantitative data for the preparation and use of

Cefotaxime stock solutions.
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Parameter Value Reference

Chemical Formula C₁₆H₁₆N₅NaO₇S₂ [7]

Molecular Weight 477.5 g/mol [7]

Solubility in Water 50 mg/mL [8]

Solubility in PBS (pH 7.2) ~10 mg/mL [7]

Solubility in DMSO ~10 mg/mL [7]

Recommended Stock Solution

Concentration
10 - 100 mg/mL [9]

Recommended Working

Concentration
50 - 250 mg/L (µg/mL) [8]

Storage of Powder -20°C (≥4 years stability) [7]

Storage of Stock Solution

(Aqueous)

-20°C (stable for up to 13

weeks)
[10]

Short-term Storage of Stock

Solution (Aqueous)
2-8°C (stable for 5-10 days) [10][11]

Stability at Room Temperature

(22°C)
Up to 24 hours [10]

Experimental Protocols
Protocol 1: Preparation of a 100 mg/mL Cefotaxime
Stock Solution
This protocol describes the preparation of a 1000x stock solution of Cefotaxime.

Materials:

Cefotaxime Sodium Salt powder (e.g., Sigma-Aldrich C7039)

Sterile, deionized, or distilled water
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Sterile 0.22 µm syringe filter

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile syringes (e.g., 10 mL or 20 mL)

Sterile pipette tips

Laminar flow hood or biological safety cabinet

Procedure:

Aseptic Technique: Perform all steps in a laminar flow hood or biological safety cabinet to

maintain sterility.

Weighing: Accurately weigh 1 gram of Cefotaxime Sodium Salt powder.

Dissolving: Add the powder to a sterile conical tube. Using a sterile pipette, add 10 mL of

sterile water to the tube.

Mixing: Cap the tube tightly and vortex or invert until the powder is completely dissolved. The

solution should be clear to slightly yellow.

Sterilization: Draw the Cefotaxime solution into a sterile syringe. Attach a sterile 0.22 µm

syringe filter to the syringe.

Filtering: Filter the solution into a new, sterile conical tube. This step removes any potential

bacterial contamination.

Aliquoting: Dispense the sterile stock solution into smaller, sterile microcentrifuge tubes (e.g.,

1 mL aliquots). This minimizes the number of freeze-thaw cycles for the entire stock.

Labeling and Storage: Clearly label the aliquots with the name of the antibiotic, concentration

(100 mg/mL), and the date of preparation. Store the aliquots at -20°C.

Protocol 2: Using Cefotaxime Stock Solution in Cell
Culture
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This protocol outlines the dilution of the stock solution to a final working concentration in cell

culture medium.

Materials:

Prepared 100 mg/mL sterile Cefotaxime stock solution

Complete cell culture medium (e.g., DMEM or RPMI-1640 with serum and other

supplements)

Sterile pipette and tips

Procedure:

Thawing: Thaw an aliquot of the 100 mg/mL Cefotaxime stock solution at room temperature

or in a 37°C water bath.

Dilution: To achieve a final working concentration of 100 µg/mL (a commonly used

concentration), add 1 µL of the 100 mg/mL stock solution for every 1 mL of cell culture

medium. For example, to prepare 500 mL of medium, add 500 µL of the stock solution.

Mixing: Gently swirl the medium to ensure the Cefotaxime is evenly distributed.

Application: The medium containing Cefotaxime is now ready for use in your cell culture

experiments.

Visualizations
Signaling Pathway: Mechanism of Cefotaxime Action
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Caption: Mechanism of Cefotaxime action on bacterial cell wall synthesis.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1242434?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1242434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow: Preparation of Cefotaxime
Stock Solution
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Click to download full resolution via product page

Caption: Workflow for preparing a sterile Cefotaxime stock solution.

Logical Relationship: Use of Cefotaxime in Cell Culture
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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